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Compound of Interest

Compound Name: Guanosine-8-d-1

Cat. No.: B15142356

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Guanosine-8-d-1, a deuterated
analogue of the purine nucleoside guanosine. This document is intended for professionals in
research and development who require detailed information on the properties, applications,
and relevant biological pathways of this stable isotope-labeled compound.

Chemical Identity and Properties

Guanosine-8-d-1 is the deuterium-labeled form of Guanosine. Stable isotope-labeled
compounds are critical in analytical chemistry, particularly in mass spectrometry, for their use
as internal standards. The deuterium label provides a distinct mass signature, allowing for
precise quantification of the unlabeled analyte.

The CAS Registry Number for the parent compound, Guanosine, is 118-00-3[1][2][3][4]-
Isotopically labeled compounds such as Guanosine-8-d-1 are often not assigned a unique
CAS number and are referenced by the CAS number of the unlabeled form.

Table 1: Physicochemical Properties of Guanosine
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Property Value Reference
Molecular Formula C10H13Ns0s [2]
Molecular Weight 283.24 g/mol [2]
Melting Point 250 °C (decomposes) [2][3]

White to light yellow crystalline
Appearance [3]

powder

Very soluble in acetic acid,
slightly soluble in water,

Solubility insoluble in ethanol, diethyl
ether, benzene, and

chloroform.

256 nm (pH 0.7); 253, 276 nm
Amax [2]
(pH 7); 256-266 nm (pH 11.3)

Applications in Quantitative Analysis

The primary application of Guanosine-8-d-1 is as an internal standard for the accurate
quantification of guanosine and its metabolites in biological matrices using isotope dilution
mass spectrometry. This technique is essential for studying the roles of guanosine in various
physiological and pathological processes. Deuterated analogues are ideal internal standards
as they have nearly identical chemical and physical properties to the analyte, but are
distinguishable by their mass-to-charge ratio (m/z) in a mass spectrometer[5][6].

Table 2: Example Application Data for Quantification of Guanine Species

Limit of
Analyte Method Matrix Detection Reference
(LOD)
) ) ) ~0.5 nM (for
Guanine Species HPLC-MS/MS Human Urine [7]

nucleosides)

8-0x0-dGTP LC-MS/MS U20S Cells Not specified
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Experimental Protocols

This protocol provides a general workflow for the quantification of guanosine in a biological
sample. Optimization of specific parameters will be required for different sample types and
instrumentation.

e Sample Preparation:
o Obtain the biological sample (e.g., plasma, urine, cell lysate).

o To a known volume or mass of the sample, add a precise amount of Guanosine-8-d-1
solution of a known concentration.

o Perform protein precipitation, typically with a cold organic solvent like acetonitrile or
methanol.

o Centrifuge the sample to pellet the precipitated proteins.
o Collect the supernatant for analysis.
o Chromatographic Separation (HPLC):
o Inject the supernatant onto a suitable reverse-phase HPLC column (e.g., C18).

o Use a gradient elution with a mobile phase system, such as water with 0.1% formic acid
(Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B), to separate
guanosine from other matrix components.

e Mass Spectrometric Detection (MS/MS):

o The eluent from the HPLC is directed to a tandem mass spectrometer equipped with an
electrospray ionization (ESI) source operating in positive ion mode.

o Set the mass spectrometer to monitor for specific precursor-to-product ion transitions for
both guanosine and Guanosine-8-d-1 using Multiple Reaction Monitoring (MRM).

» For Guanosine (unlabeled): Monitor the transition of the protonated molecule [M+H]* to
a specific fragment ion.
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» For Guanosine-8-d-1 (labeled): Monitor the transition of its corresponding protonated
molecule [M+d+H]* to its specific fragment ion.

e Quantification:

o Construct a calibration curve by analyzing a series of standards containing known
concentrations of unlabeled guanosine and a fixed concentration of the Guanosine-8-d-1
internal standard.

o Plot the ratio of the peak area of the analyte to the peak area of the internal standard
against the concentration of the analyte.

o Determine the concentration of guanosine in the unknown sample by interpolating its peak
area ratio on the calibration curve.

While a specific protocol for the synthesis of Guanosine-8-d-1 is not readily available in the
provided search results, general synthetic strategies for modifying guanosine are documented.
For instance, the synthesis of 8-nitroguanosine derivatives involves steps such as acetylation,
bromination, and subsequent reaction with potassium nitrite[8]. The synthesis of deuterated
compounds often involves using deuterated reagents at a specific step in the synthetic
pathway.

Biological Role and Signaling Pathways of
Guanosine

Guanosine is not merely a component of nucleic acids; it also functions as a neuromodulator in
the central nervous system with neuroprotective properties[9]. It is released into the
extracellular space and can influence cellular processes like cell proliferation, differentiation,
and survival.

One of the proposed mechanisms for guanosine's neuroprotective effects involves its
interaction with adenosine receptors, specifically A1 and Az2A receptor heteromers. This
interaction can trigger downstream signaling cascades that are crucial for cell survival and
function.
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Caption: Guanosine signaling pathway leading to neuroprotection.

The diagram illustrates how extracellular guanosine can modulate intracellular signaling
pathways, such as the cCAMP/PKA, PI3K/Akt, and MAPK/ERK pathways, through interaction
with adenosine receptor heteromers. This modulation is believed to be a key mechanism
behind its neuroprotective effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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